Cas no 1132675-33-2 (N-(2,3-Dimethylcyclohexyl)-N-(2-furylmethyl)amine)

• Product Name: N-(2,3-Dimethylcyclohexyl)-N-(2-furylmethyl)amine
• CAS No: 1132675-33-2
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• MDL: MFCD11146905
• CID: 4680627
• Update Time: 2025-11-02

N-(2,3-Dimethylcyclohexyl)-N-(2-furylmethyl)amine Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dimethylcyclohexyl)-N-(2-furylmethyl)amine
• N-(furan-2-ylmethyl)-2,3-dimethylcyclohexanamine
• N-(furan-2-ylmethyl)-2,3-dimethylcyclohexan-1-amine
• STK504370
• N-(2,3-Dimethylcyclohexyl)-N-(2-furylmethyl)amine

• MDL： MFCD11146905
• Inchi： 1S/C13H21NO/c1-10-5-3-7-13(11(10)2)14-9-12-6-4-8-15-12/h4,6,8,10-11,13-14H,3,5,7,9H2,1-2H3
• InChI Key： GWSWIBYDUGAKRG-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CNC1CCCC(C)C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• Topological Polar Surface Area: 25.2

Additional information on N-(2,3-Dimethylcyclohexyl)-N-(2-furylmethyl)amine

Comprehensive Overview of N-(2,3-Dimethylcyclohexyl)-N-(2-furylmethyl)amine (CAS No. 1132675-33-2)

N-(2,3-Dimethylcyclohexyl)-N-(2-furylmethyl)amine (CAS No. 1132675-33-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a unique combination of a dimethylcyclohexyl group and a furylmethyl moiety, exhibits versatile chemical properties that make it valuable for various applications. Researchers are particularly interested in its potential as a building block for novel drug candidates and specialty chemicals.

The molecular structure of N-(2,3-Dimethylcyclohexyl)-N-(2-furylmethyl)amine includes a cyclohexyl ring substituted with two methyl groups at the 2 and 3 positions, coupled with a furan-derived amine. This structural configuration contributes to its stability and reactivity, making it suitable for further chemical modifications. The presence of the furan ring introduces aromaticity, which can enhance interactions in biological systems, a feature often explored in drug discovery.

In recent years, the demand for N-(2,3-Dimethylcyclohexyl)-N-(2-furylmethyl)amine has increased due to its potential applications in medicinal chemistry. Scientists are investigating its role in the synthesis of central nervous system (CNS) agents and anti-inflammatory compounds. The compound's ability to act as a precursor for bioactive molecules aligns with current trends in targeted drug development, a hot topic in the pharmaceutical industry.

Another area of interest for N-(2,3-Dimethylcyclohexyl)-N-(2-furylmethyl)amine is its use in agrochemical formulations. The furylmethylamine moiety is known to interact with specific enzymes in pests, making it a candidate for developing eco-friendly pesticides. With the growing emphasis on sustainable agriculture, this compound's potential in creating safer crop protection products is highly relevant.

The synthesis of N-(2,3-Dimethylcyclohexyl)-N-(2-furylmethyl)amine typically involves multi-step organic reactions, including reductive amination and protective group strategies. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been explored to improve yield and efficiency. These methods align with the industry's shift toward green chemistry, reducing waste and energy consumption.

From a commercial perspective, N-(2,3-Dimethylcyclohexyl)-N-(2-furylmethyl)amine is available through specialized chemical suppliers, often in small to medium-scale quantities. Its market price reflects its high purity and the complexity of its synthesis. Researchers and manufacturers seeking this compound should verify its CAS No. 1132675-33-2 to ensure accuracy, as similar derivatives may exist.

In analytical chemistry, N-(2,3-Dimethylcyclohexyl)-N-(2-furylmethyl)amine can be characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods are critical for confirming its structure and purity, especially in pharmaceutical applications where stringent quality control is required.

Future research on N-(2,3-Dimethylcyclohexyl)-N-(2-furylmethyl)amine may focus on expanding its utility in catalysis and material science. Its unique structural features could inspire innovations in polymer chemistry or coordination complexes, further broadening its industrial relevance. As the scientific community continues to explore its properties, this compound is poised to remain a topic of interest in both academic and commercial settings.

For those working with N-(2,3-Dimethylcyclohexyl)-N-(2-furylmethyl)amine, proper handling and storage are essential to maintain its stability. While not classified as hazardous, standard laboratory precautions should be followed. The compound's shelf life can be extended by storing it in a cool, dry environment, protected from light and moisture.

In summary, N-(2,3-Dimethylcyclohexyl)-N-(2-furylmethyl)amine (CAS No. 1132675-33-2) is a promising compound with diverse applications in pharmaceuticals, agrochemicals, and beyond. Its structural complexity and functional versatility make it a valuable asset for researchers aiming to develop next-generation solutions in chemistry and life sciences.